N-[(2-methylcyclopropyl)-phenylmethyl]-1-(1,2-oxazol-3-yl)methanesulfonamide

• IUPAC Name: N-[(2-methylcyclopropyl)-phenylmethyl]-1-(1,2-oxazol-3-yl)methanesulfonamide
• InChI: InChI=1S/C15H18N2O3S/c1-11-9-14(11)15(12-5-3-2-4-6-12)17-21(18,19)10-13-7-8-20-16-13/h2-8,11,14-15,17H,9-10H2,1H3
• InChI Key: HYWLWUJYVZUEJQ-UHFFFAOYSA-N
• Canonical SMILES: CC1CC1C(C2=CC=CC=C2)NS(=O)(=O)CC3=NOC=C3
• Molecular Formula: C15H18N2O3S
• Molecular Weight: 306.4 g/mol

Description

N-[(2-methylcyclopropyl)-phenylmethyl]-1-(1,2-oxazol-3-yl)methanesulfonamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is known for its unique structure and properties, which make it a promising candidate for various research purposes. In

Mechanism of Action

The mechanism of action of N-[(2-methylcyclopropyl)-phenylmethyl]-1-(1,2-oxazol-3-yl)methanesulfonamide is not fully understood. However, it has been suggested that this compound may act by inhibiting the activity of certain enzymes or receptors in the body. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
N-[(2-methylcyclopropyl)-phenylmethyl]-1-(1,2-oxazol-3-yl)methanesulfonamide has been found to have several biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators, such as prostaglandins and cytokines. It has also been found to have analgesic and anticonvulsant effects, which may be due to its ability to modulate the activity of certain receptors in the body.

Advantages and Limitations for Lab Experiments

N-[(2-methylcyclopropyl)-phenylmethyl]-1-(1,2-oxazol-3-yl)methanesulfonamide has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized in large quantities. It also has a well-defined structure, which makes it easy to study its properties and effects. However, one of the limitations of this compound is that its mechanism of action is not fully understood, which makes it difficult to predict its effects in different experimental settings.

Future Directions

There are several future directions for the study of N-[(2-methylcyclopropyl)-phenylmethyl]-1-(1,2-oxazol-3-yl)methanesulfonamide. One of the most promising areas of research is the development of new drugs based on this compound. It has been shown to have potential applications in the treatment of various diseases, and further research may lead to the discovery of new therapeutic agents. Another area of research is the study of the mechanism of action of this compound, which may provide insights into the development of new drugs with similar properties. Finally, further studies are needed to explore the potential side effects and toxicity of this compound, which will be important for its safe use in scientific research.

Synthesis Methods

The synthesis method of N-[(2-methylcyclopropyl)-phenylmethyl]-1-(1,2-oxazol-3-yl)methanesulfonamide has been described in several research papers. One of the most commonly used methods involves the reaction of 2-methylcyclopropylbenzylamine with 3-isothiocyanato-1-(2-methylcyclopropyl)benzene in the presence of a base, followed by the reaction with 3-aminooxazolidin-2-one. This method has been found to be efficient and reliable, resulting in high yields of the desired product.

Scientific Research Applications

N-[(2-methylcyclopropyl)-phenylmethyl]-1-(1,2-oxazol-3-yl)methanesulfonamide has been extensively studied for its potential applications in scientific research. This compound has been found to have a wide range of biological activities, including anti-inflammatory, analgesic, and anticonvulsant effects. It has also been shown to have potential applications in the treatment of various diseases, such as Alzheimer's disease, Parkinson's disease, and cancer.